2-Pyridinamine, 3-bromo-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-

• CAS No.: 79614-73-6
• Molecular Formula: C13H4BrClF6N4O4
• Molecular Weight: 509.54 g/mol
• IUPAC Name: 3-bromo-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C13H4BrClF6N4O4/c14-6-1-4(12(16,17)18)3-22-11(6)23-9-7(24(26)27)2-5(13(19,20)21)8(15)10(9)25(28)29/h1-3H,(H,22,23)
• InChI Key: SAOXPNKDQWHMJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC(=C1Br)NC2=C(C=C(C(=C2[N+](=O)[O-])Cl)C(F)(F)F)[N+](=O)[O-])C(F)(F)F

Description

The compound 2-Pyridinamine, 3-bromo-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)- (CAS RN: 79614-83-8) is a brominated pyridine derivative with a molecular formula of C₁₃H₃BrCl₂F₆N₄O₄ and a molecular weight of 543.983 g/mol . Structurally, it features a pyridinamine core substituted with bromine and trifluoromethyl groups at positions 3 and 5, respectively. The aromatic phenyl ring attached via an amine linkage is further substituted with chlorine, two nitro groups, and a trifluoromethyl group. This compound is closely related to fluazinam (3-chloro-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-2-pyridinamine), a known pyridine fungicide, but differs by the replacement of a chlorine atom with bromine at the pyridine ring . Such halogen substitutions are critical in modulating biological activity and physicochemical properties.

Comparison with Similar Compounds

Fluazinam (CAS RN: 79614-83-8 Analog)

Fluazinam (3-chloro-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-2-pyridinamine) shares the same phenyl and pyridine substitution pattern as the target compound but lacks bromine. Key differences include:

• Halogen Substitution: Bromine (Br) in the target compound vs. chlorine (Cl) in fluazinam. Bromine’s larger atomic radius and higher molecular weight (79.9 vs.
• Electron-Withdrawing Effects : Bromine’s lower electronegativity compared to chlorine may alter electronic interactions with biological targets, such as fungal enzymes.
• Synthetic Pathway : Fluazinam is synthesized via intermediates like 3-chloro-5-(trifluoromethyl)pyridin-2-amine , which forms intramolecular hydrogen bonds and disordered trifluoromethyl groups in its crystalline state . Bromination at the pyridine ring likely requires modified reaction conditions.

Propoxy-Substituted Derivative (CAS RN: 79614-93-0)

The compound 3-chloro-N-[2,6-dinitro-3-propoxy-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine replaces one nitro group with a propoxy (-OCH₂CH₂CH₃) moiety. This substitution:

• Reduces Toxicity : Nitro groups are associated with mutagenicity and environmental persistence. The propoxy group may lower acute toxicity, as indicated by safety data sheets emphasizing stringent handling protocols for nitro-containing analogs .

Phenolic Derivative (CAS RN: 79614-99-6)

3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]amino}-2,4-dinitro-6-(trifluoromethyl)phenol introduces a hydroxyl group on the phenyl ring. Key distinctions:

• Acidity: The phenolic -OH group (pKa ~10) enhances water solubility and may facilitate hydrogen bonding with biological targets.
• Photostability : Nitro groups in ortho positions to the hydroxyl group could increase susceptibility to photodegradation compared to the target compound’s fully substituted nitro groups .

Data Table: Structural and Functional Comparison

Compound Name (CAS RN)	Molecular Formula	Key Substituents	Use/Activity
Target Compound (79614-83-8)	C₁₃H₃BrCl₂F₆N₄O₄	Br (pyridine), 2× NO₂, CF₃ (phenyl)	Fungicide (putative)
Fluazinam (79614-83-8 analog)	C₁₃H₄Cl₂F₆N₄O₄	Cl (pyridine), 2× NO₂, CF₃ (phenyl)	Fungicide (commercial)
Propoxy Derivative (79614-93-0)	C₁₄H₁₁ClF₆N₄O₅	Cl (pyridine), NO₂, OCH₂CH₂CH₃, CF₃	Research compound
Phenolic Derivative (79614-99-6)	C₁₃H₅ClF₆N₄O₅	Cl (pyridine), 2× NO₂, CF₃, -OH (phenyl)	Fungicide intermediate

Research Findings and Implications

• Biological Activity : Bromine substitution in the target compound may enhance binding to fungal cytochrome bc1 complexes compared to fluazinam, though environmental toxicity risks (e.g., bioaccumulation) require further study .
• Crystallographic Behavior : The disordered trifluoromethyl groups observed in fluazinam intermediates suggest that bromine’s bulkier structure could influence crystal packing and stability, impacting formulation in agrochemicals.
• Environmental Impact : Nitro groups in dinitroaniline herbicides (e.g., trifluralin) highlight the dual role of nitro substituents in efficacy and ecotoxicity. The target compound’s dual nitro groups necessitate rigorous ecotoxicological profiling.